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Compound of Interest

Compound Name:
Chlorpromazine N-Oxide Maleic

Acid Salt

CAS No.: 18683-80-2

Cat. No.: B571473

Get Quote

Abstract & Scope
Chlorpromazine N-oxide is a primary metabolite and potential degradation product of the

antipsychotic drug Chlorpromazine. Its reliable identification in biological matrices and

pharmaceutical formulations requires a high-purity reference standard. This protocol details the

regioselective synthesis of Chlorpromazine N-oxide, its stabilization as a Maleic Acid salt, and

the critical analytical discrimination between the N-oxide and its structural isomer,

Chlorpromazine Sulfoxide.

Scientific Background & Strategy
The Regioselectivity Challenge
The phenothiazine scaffold contains two oxidation-prone sites:

The Thiazine Sulfur (S): Susceptible to oxidation to sulfoxide (S=O) and sulfone (O=S=O).

The Side-Chain Tertiary Amine (N): Susceptible to oxidation to N-oxide (N→O).
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Critical Insight: Both the N-oxide and the Sulfoxide share the same molecular formula (

) and nominal mass (

), making Mass Spectrometry alone insufficient for differentiation.

Synthetic Choice: We utilize meta-Chloroperoxybenzoic acid (mCPBA) at controlled

temperatures (

). While Hydrogen Peroxide (

) is often used, mCPBA in non-polar solvents (DCM) offers superior kinetic control to favor N-
oxidation over S-oxidation when stoichiometry is strictly managed [1, 2].

Salt Choice: The N-oxide free base is hygroscopic and prone to degradation (Cope

elimination). The Maleate salt is selected for its crystallinity and enhanced stability, facilitating

long-term storage as a reference material.

Reaction Scheme
The synthesis proceeds in three phases:

Free Basing: Liberation of Chlorpromazine from its HCl salt.

N-Oxidation: Electrophilic attack of mCPBA on the tertiary amine.

Salt Formation: Stabilization with Maleic Acid.

Figure 1: Step-by-step synthetic workflow for the preparation of the reference standard.

Experimental Protocol
Materials

Precursor: Chlorpromazine Hydrochloride (USP/EP Grade).

Oxidant: m-Chloroperoxybenzoic acid (mCPBA),

purity (titrate before use for precision).

Acid: Maleic Acid (
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).

Solvents: Dichloromethane (DCM), Acetone, Diethyl Ether, 1M NaOH.

Step 1: Preparation of Chlorpromazine Free Base
Dissolve 5.0 g (14.0 mmol) of Chlorpromazine HCl in 50 mL of distilled water.

Add 20 mL of 1M NaOH solution dropwise while stirring. The solution will become cloudy as

the free base precipitates.

Extract the mixture with Dichloromethane (DCM) (

mL).

Combine organic layers, dry over anhydrous

, and filter.

Concentrate the filtrate in vacuo to yield Chlorpromazine Free Base as a yellow oil.

Checkpoint: Verify absence of HCl by testing pH of a wetted aliquot.

Step 2: Regioselective N-Oxidation
Dissolve the Free Base (approx. 4.4 g, 13.8 mmol) in 100 mL of anhydrous DCM.

Cool the solution to 0–5°C in an ice bath. Temperature control is critical to prevent S-

oxidation.

Dissolve 1.0 equivalent of mCPBA (corrected for purity) in 30 mL DCM.

Add the mCPBA solution dropwise over 30 minutes.

Stir at 0°C for 2 hours, then allow to warm to room temperature for 1 hour.

Workup: Wash the organic layer with 10%

(
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mL) to remove m-chlorobenzoic acid byproduct.

Dry over

and evaporate solvent. The crude N-oxide is typically a glassy solid.

Step 3: Maleate Salt Formation & Crystallization
Dissolve the crude N-oxide (1.0 g) in a minimum amount of warm Acetone (approx. 5-10

mL).

In a separate vessel, dissolve 1.0 equivalent of Maleic Acid in warm Acetone.

Add the Maleic Acid solution to the N-oxide solution while stirring.

If precipitation is not immediate, add Diethyl Ether dropwise until slight turbidity appears.

Store at 4°C overnight to crystallize.

Filter the white/off-white crystals and wash with cold ether.

Drying: Dry under high vacuum at 40°C for 4 hours.

Characterization & Validation (Self-Validating
System)
To ensure the integrity of the reference standard, you must prove (A) the salt stoichiometry and

(B) the absence of the sulfoxide isomer.

Analytical Discrimination Strategy
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Feature Chlorpromazine N-Oxide Chlorpromazine Sulfoxide

Mass (m/z) ~335 ~335

IR Spectrum No band at 1030-1070 cm⁻¹
Strong S=O stretch at ~1030-

1070 cm⁻¹ [3]

1H-NMR
N-Methyls: Downfield shift

(~3.1-3.3 ppm)

Aromatic:

Shielding/Deshielding effects

HPLC RT
Typically elutes earlier (more

polar)
Elutes later than N-oxide

HPLC Purity Method
Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm).

Mobile Phase: Gradient of Ammonium Acetate buffer (pH 4.5) and Acetonitrile.

Detection: UV at 254 nm.

Criteria: Purity > 98%. No peak should correspond to the Sulfoxide retention time

(determined by injecting a Sulfoxide standard if available, or forced degradation sample).

Structural Confirmation Logic
Use the following logic flow to validate the synthesized material:

Figure 2: Analytical decision tree for distinguishing N-oxide from Sulfoxide.

Storage and Stability
Light Sensitivity: Phenothiazines are extremely photosensitive. All operations must be

performed under amber light or low-light conditions. Store the final salt in amber glass vials.

Hygroscopicity: The maleate salt is less hygroscopic than the free base but should still be

stored in a desiccator at -20°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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